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Compound of Interest

Compound Name: Trisulfo-Cy5-Alkyne

Cat. No.: B15553976

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety and handling protocols for
Trisulfo-Cy5-Alkyne, a near-infrared fluorescent dye commonly utilized in click chemistry
applications. Adherence to these guidelines is crucial for ensuring laboratory safety and
maintaining the integrity of experimental outcomes. The information presented is compiled from
publicly available data for Trisulfo-Cy5-Alkyne and general safety protocols for cyanine dyes.

I. Compound Identification and Properties

Trisulfo-Cy5-Alkyne is a cyanine5 derivative containing an alkyne group, which allows for its
participation in copper-catalyzed click chemistry reactions with azide-containing molecules.[1]
[2] It is a water-soluble, near-infrared fluorescent dye.[1][3]

Table 1: Physicochemical Properties of Trisulfo-Cy5-Alkyne Variants
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Property Trisulfo-Cy5-Alkyne Trisulfo-Cy5.5-Alkyne
CAS Number 2055138-90-2[2] 2055046-12-1[4]

Molecular Formula C37H45N3010S3[2] C44H47N3013S4[4]
Molecular Weight 788 g/mol [2] 954.1 g/mol [4]

Excitation Maximum (EXx) 647 nm[2] 678 nm[4]

Emission Maximum (Em) 670 nm[2] 694 nm[4]

Extinction Coefficient 250,000 cm-1M-1[2][5] 190,000 cm-1M-1[4]
Solubility Water, DMSO, DMF, DCM[2] Water, DMSO, DMF, DCM[4]

Il. Safety and Handling

While a specific Safety Data Sheet (SDS) for Trisulfo-Cy5-Alkyne is not readily available in
the provided search results, general safety precautions for handling cyanine dyes and other
laboratory chemicals should be strictly followed.

Table 2: Personal Protective Equipment (PPE) Requirements
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Body Part

Required PPE

Specifications and Notes

Hands

Chemical Resistant Gloves

Nitrile or neoprene gloves are
recommended. Always inspect
gloves prior to use and use

proper removal technique.[6]

Eyes/Face

Safety Goggles or Face Shield

Goggles should be splash-
proof. A face shield offers

additional protection.[7]

Body

Laboratory Coat

A buttoned lab coat is the

minimum requirement.[7]

Respiratory

Fume Hood or Respirator

All handling of the solid form
and preparation of solutions
should be conducted in a
certified chemical fume hood to

minimize inhalation risk.[7]

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for the safe handling of

Trisulfo-Cy5-Alkyne in a laboratory setting.
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Safe Handling Workflow for Trisulfo-Cy5-Alkyne.

lll. Storage and Stability

Proper storage is critical to maintain the integrity and functionality of Trisulfo-Cy5-Alkyne.
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Table 3: Storage and Stability Guidelines

Form Storage Condition Duration Notes

Avoid prolonged
) -20°C, protected from exposure to light.[3]
Solid ] Up to 24 months[3] ] )
light[2][8] Shipped at ambient

temperature.[2]

In Solvent -80°C[9] Up to 6 months[9] Protect from light.[9]

In Solvent -20°C[9] Up to 1 month[9] Protect from light.[9]

IV. Experimental Protocols
General Protocol for Click Chemistry Labeling:
Trisulfo-Cy5-Alkyne is used as a reagent in copper-catalyzed azide-alkyne cycloaddition

(CuAAC) reactions.[8][9] The following is a generalized workflow. Specific concentrations and
reaction conditions will vary based on the experimental design.
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Reaction Setup

Prepare Copper(l) Catalyst Prepare Reducing Agent (e.g., Sodium Ascorbate) Prepare Ligand (e.g., TBTA)

Prepare Azide-containing Molecule Prepare Trisulfo-Cy5-Alkyne Solution

Reaction ahd Analysi;s/

Combine Reactants

Incubate at Room Temperature

Monitor Reaction Progress (e.g., LC-MS)

Purify Labeled Product (e.g., HPLC)
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Generalized Workflow for Click Chemistry Labeling.

V. Waste Disposal

All waste materials contaminated with Trisulfo-Cy5-Alkyne should be considered hazardous

waste.[7]

Table 4: Waste Disposal Guidelines
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Waste Type Disposal Procedure

Collect in a designated, labeled hazardous

waste container. This includes empty vials,

Solid Waste
contaminated gloves, and other disposable
materials.
Collect all agueous and organic solutions
containing the dye in a properly labeled

Liquid Waste hazardous waste container. Do not pour down

the drain.[10] For some dyes, neutralization of

the pH may be required before disposal.[10]

It is imperative to consult and follow your institution's and local regulations for hazardous waste
disposal.[7][11]

VI. Conclusion

While Trisulfo-Cy5-Alkyne is a valuable tool in research and development, its handling
requires strict adherence to safety protocols. By following the guidelines outlined in this
document, researchers can minimize risks and ensure a safe laboratory environment. Always
consult the most recent safety information and your institution's safety office for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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